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Introduction
Promethium (Pm), a lanthanide series element with atomic number 61, is unique for being one

of only two elements before bismuth with no stable isotopes. All isotopes of promethium are

radioactive, with the most stable, Promethium-145, having a half-life of 17.7 years.[1][2] This

inherent radioactivity, particularly the beta emissions of certain isotopes, makes promethium a

valuable element in various applications, including medical research and drug development.

This guide provides a comprehensive overview of promethium isotopes and their half-lives,

along with detailed experimental protocols for their separation and analysis.

Data Presentation: Promethium Isotopes and Their
Half-Lives
The following table summarizes the known isotopes of promethium and their respective half-

lives, decay modes, and primary decay products. The data is compiled from various nuclear

data sources.
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Isotope Half-Life
Primary Decay
Mode(s)

Primary Decay
Product(s)

¹²⁶Pm ~0.5 s β+ ¹²⁶Nd

¹²⁷Pm ~1 s β+ ¹²⁷Nd

¹²⁸Pm ~1.0 s β+ ¹²⁸Nd

¹²⁹Pm ~3 s β+ ¹²⁹Nd

¹³⁰Pm 2.6 min β+ ¹³⁰Nd

¹³¹Pm 5.3 s β+ ¹³¹Nd

¹³²Pm 6.2 s β+ ¹³²Nd

¹³³Pm 15 s β+ ¹³³Nd

¹³⁴Pm 23 s β+ ¹³⁴Nd

¹³⁵Pm 49 s β+ ¹³⁵Nd

¹³⁶Pm 47 s β+ ¹³⁶Nd

¹³⁷Pm 2.4 min β+ ¹³⁷Nd

¹³⁸Pm 10 s β+ ¹³⁸Nd

¹³⁹Pm 4.15 min β+ ¹³⁹Nd

¹⁴⁰Pm 9.2 s β+ ¹⁴⁰Nd

¹⁴¹Pm 20.90 min β+ ¹⁴¹Nd

¹⁴²Pm 40.5 s β+, EC ¹⁴²Nd

¹⁴³Pm 265 d EC ¹⁴³Nd

¹⁴⁴Pm 363 d EC ¹⁴⁴Nd

¹⁴⁵Pm 17.7 y EC, α ¹⁴⁵Nd, ¹⁴¹Pr

¹⁴⁶Pm 5.53 y EC, β- ¹⁴⁶Nd, ¹⁴⁶Sm

¹⁴⁷Pm 2.6234 y β- ¹⁴⁷Sm

¹⁴⁸Pm 5.370 d β- ¹⁴⁸Sm
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¹⁴⁸mPm 41.29 d IT, β- ¹⁴⁸Pm, ¹⁴⁸Sm

¹⁴⁹Pm 53.08 h β- ¹⁴⁹Sm

¹⁵⁰Pm 2.68 h β- ¹⁵⁰Sm

¹⁵¹Pm 28.40 h β- ¹⁵¹Sm

¹⁵²Pm 4.12 min β- ¹⁵²Sm

¹⁵³Pm 5.25 min β- ¹⁵³Sm

¹⁵⁴Pm 1.73 min β- ¹⁵⁴Sm

¹⁵⁵Pm 41.5 s β- ¹⁵⁵Sm

¹⁵⁶Pm 26.70 s β- ¹⁵⁶Sm

¹⁵⁷Pm 10.56 s β- ¹⁵⁷Sm

¹⁵⁸Pm 4.8 s β- ¹⁵⁸Sm

¹⁵⁹Pm 1.47 s β- ¹⁵⁹Sm

¹⁶⁰Pm ~2 s β- ¹⁶⁰Sm

¹⁶¹Pm ~0.7 s β- ¹⁶¹Sm

¹⁶²Pm ~0.5 s β- ¹⁶²Sm

¹⁶³Pm ~0.2 s β- ¹⁶³Sm

EC = Electron Capture, β+ = Positron Emission, β- = Beta Minus Decay, IT = Isomeric

Transition, α = Alpha Decay d = days, h = hours, min = minutes, s = seconds, y = years Data

compiled from various sources including WebElements and Wikipedia.[2][3]

Experimental Protocols
Production and Separation of Promethium-147 from
Irradiated Neodymium-146
Promethium-147, a commonly used isotope, can be produced by the neutron bombardment of

enriched Neodymium-146.[4][5][6] The subsequent separation and purification are critical steps
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and are typically achieved through extraction chromatography.

Objective: To produce ¹⁴⁷Pm and separate it from the unreacted ¹⁴⁶Nd target material and other

potential impurities.

Methodology: Extraction Chromatography

Target Irradiation:

A target of enriched Neodymium-146 oxide (¹⁴⁶Nd₂O₃) is irradiated with thermal neutrons

in a high-flux nuclear reactor.[7] The irradiation time is dependent on the neutron flux and

the desired activity of ¹⁴⁷Pm. The nuclear reaction is as follows: ¹⁴⁶Nd(n,γ)¹⁴⁷Nd → ¹⁴⁷Pm +

β⁻.

Dissolution of Irradiated Target:

Following a suitable decay period to allow for the decay of short-lived isotopes, the

irradiated ¹⁴⁶Nd₂O₃ target is dissolved in a minimal volume of concentrated nitric acid

(HNO₃). The resulting solution is then diluted to a specific molarity (e.g., 0.1 M HNO₃) for

loading onto the chromatography column.

Chromatographic Separation:

Stationary Phase: A column packed with a di(2-ethylhexyl)orthophosphoric acid (HDEHP)

functionalized resin (commercially available as LN Resin) is used.[4]

Column Preparation: The column is pre-conditioned by washing with 0.1 M HNO₃.

Sample Loading: The dissolved target solution is loaded onto the column.

Elution:

The bulk of the neodymium is eluted from the column using a specific concentration of

hydrochloric acid (HCl), for example, 0.18 N HNO₃ as described for a similar separation.

[8]

Promethium is selectively eluted from the column using a higher concentration of the

eluent, for instance, 1.5 N HNO₃.[8] The elution can be performed at an elevated
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temperature (e.g., 80°C) to improve separation efficiency.[8]

Fraction Collection: Eluted fractions are collected, and the promethium-containing

fractions are identified using gamma-ray spectrometry.

Determination of the Half-Life of Promethium-147
The half-life of a radioactive isotope can be determined by measuring its activity over a period

of time. For a beta-emitting isotope like ¹⁴⁷Pm, liquid scintillation counting is a highly effective

method.

Objective: To determine the half-life of a purified sample of ¹⁴⁷Pm.

Methodology: Liquid Scintillation Counting

Sample Preparation:

A stock solution of the purified ¹⁴⁷Pm in a weak acid (e.g., 0.1 M HCl) is prepared.

A series of counting vials are prepared, each containing a precise aliquot of the ¹⁴⁷Pm

stock solution.

A suitable liquid scintillation cocktail is added to each vial. The vial is then capped and

shaken to ensure a homogenous mixture.[9][10]

Instrumentation and Measurement:

A liquid scintillation counter is used for the measurements. The instrument should be

calibrated using a known standard.

The activity of each prepared sample is measured at regular time intervals (e.g., weekly or

monthly, depending on the expected half-life). The counting time for each measurement

should be sufficient to obtain good statistical accuracy.

Data Analysis:

The measured activity (in counts per minute, CPM) is corrected for background radiation.
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The natural logarithm of the background-corrected activity (ln(A)) is plotted against time

(t).

The data points should fall on a straight line, and the slope of this line is equal to the

negative of the decay constant (λ).

The half-life (t₁/₂) is then calculated using the formula: t₁/₂ = ln(2) / λ.
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Caption: Workflow for the production and analysis of Promethium-147.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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